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Get Quote

The table below summarizes the key experimental data found in the search results.

Property Data for 4-Nitrophthalamide

CAS Number 13138-53-9 [1] [2]

Molecular Formula C8H7N3O4 [2]

Molecular Weight 209.16 g/mol [1] [2]

Melting Point 223 °C [3]

Synthesis Protocol Nitration in the position 4 of phthalamide [3].

NMR
Characterization

The structures of synthesized compounds (including 4-nitrophthalamide) were

characterized by NMR, but specific chemical shifts are not detailed [3].

Common
Application

Intermediate used in the synthesis of phthalocyanines [3] [1].

Synthesis and Characterization Workflow

The following diagram illustrates the experimental workflow for synthesizing and characterizing 4-

nitrophthalamide and its subsequent products, based on the research paper [3].
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Start: Phthalamide

Nitration at Position 4

4-Nitrophthalamide
(M.P. 223 °C)

Dehydration with Thionyl Chloride in DMF
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4-Nitrophthalonitrile
(M.P. 175 °C)

Reaction with Ciprofloxacin

4-(Ciproxy)phthalonitrile

Cyclotetramerization
with Nickel Salt

Nickel Phthalocyanine Complex
(Q-band absorption at 690 nm)
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Detailed Experimental Protocols

For researchers looking to replicate or build upon this work, here is a summary of the key methodologies

described in the source paper [3].

Synthesis of 4-Nitrophthalamide: The process begins with the nitration of phthalamide at the 4-
position to yield 4-nitrophthalamide.

Synthesis of 4-Nitrophthalonitrile: 4-Nitrophthalamide undergoes a dehydration reaction using
thionyl chloride (SOCl₂) in N,N-Dimethylformamide (DMF) as a solvent to form 4-nitrophthalonitrile.

General Characterization: The structure of all synthesized compounds, including 4-
nitrophthalamide, was confirmed using a suite of analytical techniques:

Nuclear Magnetic Resonance (NMR)
Fourier-Transform Infrared (FT-IR) Spectrophotometry
Ultraviolet-Visible (UV-Vis) Spectroscopy
Thermogravimetric Analysis (TGA): Used to determine the degradation temperature and

thermal stability of the final phthalocyanine complex.
Melting Point: Determined using a Griffin MFB-590 melting point apparatus.

Guidance for Finding NMR Data

Since the specific NMR chemical shifts for 4-nitrophthalamide were not listed in the search results, here are

suggestions for how you can locate this detailed information.

Consult Specialized Chemical Databases: The most reliable NMR data can often be found in
commercial spectral databases. You may search by its CAS Number 13138-53-9 [1] [2] on platforms

like:
SciFinder-n (from CAS)

Reaxys
SDBS (Spectral Database for Organic Compounds)

Analyze the Molecular Structure: As a derivative of phthalimide with a nitro group and two amide
groups, you can expect its NMR spectrum to show characteristic signals. The aromatic proton signals

would be strongly influenced by the electron-withdrawing nitro group, likely appearing downfield (e.g.,
in the 8.0-8.5 ppm region for ¹H NMR). The amide protons are typically broad singlets.
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Review Related Compounds: The provided synthesis paper [3] is a valuable resource for the overall

context and workflow, even without the full NMR dataset. You can use it as a starting point and focus
your subsequent searches on spectral databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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